5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one

• IUPAC Name: 5-bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one
• InChI: InChI=1S/C15H16BrNO3/c1-19-13-4-6-14(7-5-13)20-10-2-9-17-11-12(16)3-8-15(17)18/h3-8,11H,2,9-10H2,1H3
• InChI Key: ANKXBXXIZRWWGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCN2C=C(C=CC2=O)Br
• Molecular Formula: C15H16BrNO3
• Molecular Weight: 338.20 g/mol

Description

5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one, also known as BIPPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BIPPP belongs to the class of pyridones and has been synthesized using various methods. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one inhibits the activity of PDE4 by binding to its catalytic site. This binding prevents the breakdown of cyclic adenosine monophosphate (cAMP), a molecule that regulates various physiological processes, including inflammation. The inhibition of PDE4 by 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one leads to an increase in cAMP levels, which in turn leads to a decrease in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential treatment for cancer. 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has also been found to have neuroprotective properties, protecting neurons from oxidative stress and inflammation-induced damage. Additionally, 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has several advantages for lab experiments. It has a high purity and can be synthesized using various methods with high yields. 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has also been extensively studied, and its mechanism of action is well understood. However, 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has some limitations, including its low solubility in water, which can make it challenging to administer in vivo. Additionally, the long-term effects of 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one on the body are not well understood, and further research is needed to determine its safety profile.

Future Directions

There are several future directions for the research on 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one. One potential direction is to investigate its potential as a treatment for inflammatory diseases such as asthma and COPD. Another direction is to explore its potential as a treatment for cancer and neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to determine the safety profile of 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one and its long-term effects on the body. Overall, 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has significant potential for therapeutic applications, and further research is needed to fully understand its potential.

Synthesis Methods

5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one can be synthesized using various methods, including the reaction of 2-bromo-5-chloropyridine with 3-(4-methoxyphenoxy)propylamine in the presence of a base. Another method involves the reaction of 2-chloro-5-bromo-pyridine with 3-(4-methoxyphenoxy)propylamine in the presence of a palladium catalyst. The synthesis of 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one using these methods has been reported to have high yields and purity.

Scientific Research Applications

5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. 5-Bromo-1-[3-(4-methoxyphenoxy)propyl]pyridin-2-one has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. This inhibition leads to a decrease in the production of pro-inflammatory cytokines, making it a potential treatment for inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).